2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide

• Molecular Formula: C22H25N3O3S
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 2-[[5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C22H25N3O3S/c1-13-9-16(4)20(17(5)10-13)23-18(26)12-29-22-25-24-19(28-22)11-27-21-14(2)7-6-8-15(21)3/h6-10H,11-12H2,1-5H3,(H,23,26)
• InChI Key: SLYAQMQQHLPHMT-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)OCC2=NN=C(O2)SCC(=O)NC3=C(C=C(C=C3C)C)C

Description

2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide is a chemical compound that has been extensively studied for its potential use in various scientific research applications. It is a member of the oxadiazole family of compounds and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide is not yet fully understood. It is thought to act by inhibiting various enzymes and proteins involved in cell growth and proliferation.
Biochemical and Physiological Effects
2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the growth of various cancer cells in vitro, as well as to have neuroprotective effects. It has also been found to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide in lab experiments is its potential use as an antitumor agent. It has been found to inhibit the growth of various cancer cells in vitro, which could make it a promising candidate for further study. However, one limitation is that its mechanism of action is not yet fully understood, which could make it difficult to develop more targeted therapies.

Future Directions

There are several future directions for research on 2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide. One area of research could be to further study its potential use as an antitumor agent, both in vitro and in vivo. Another area of research could be to further study its neuroprotective effects and potential use in the treatment of Alzheimer's disease. Additionally, further research could be done to better understand its mechanism of action and to develop more targeted therapies.

Synthesis Methods

The synthesis of 2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide involves the reaction of 2,6-dimethylphenol with thionyl chloride to form 2,6-dimethylphenyl chloride. This is then reacted with sodium azide to form 2,6-dimethylphenyl azide. The azide is then reacted with ethyl bromoacetate to form the corresponding ester. The ester is then reacted with sodium sulfide to form the thioester, which is then reacted with 5-amino-1,3,4-oxadiazole-2-thiol to form the final product.

Scientific Research Applications

2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide has been found to have potential use in various scientific research applications. It has been studied as a potential antitumor agent, as it has been found to inhibit the growth of various cancer cells in vitro. It has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to have neuroprotective effects.